Cas no 22897-99-0 (Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester)

• Product name: Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester
• CAS No: 22897-99-0
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD03943910
• CID: 251473
• PubChem ID: 253661827

Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester
• Ethyl 3-(Trifluoromethyl)phenoxyacetate
• (3-Trifluoromethylphenoxy)Acetic Acid Ethyl Ester
• ethyl 2-[3-(trifluoromethyl)phenoxy]acetate
• ethyl (3-trifluoromethylphenoxy)acetate
• ethyl {[3-(trifluoromethyl)phenyl]oxy}acetate
• ETHYL 2-(3-(TRIFLUOROMETHYL)PHENOXY)ACETATE
• ethyl m-trifluoromethylphenoxyacetate
• 3-(Trifluoromethyl)phenoxyacetic Acid Ethyl Ester
• HPNO?2-Pyridinol-1-oxide
• AB16876
• (3-TRIFLUOROMETHYLPHENOXY) ACETIC ACID ETHYL ESTER
• Acetic acid, 2-[3-(trifluoromethyl)phenoxy]-, ethyl ester
• 22897-99-0
• Ethyl 2-[3-(trifluoromethyl)-phenoxy]acetate
• T72116
• E1004
• ethyl-m-trifluoromethylphenoxy-acetate
• AKOS003330158
• ETHYL2-(3-(TRIFLUOROMETHYL)PHENOXY)ACETATE
• ethyl [3-(trifluoromethyl)phenoxy]acetate
• DTXSID70403822
• SCHEMBL9811728
• STK435719

• MDL： MFCD03943910
• Inchi： InChI=1S/C11H11F3O3/c1-2-16-10(15)7-17-9-5-3-4-8(6-9)11(12,13)14/h3-6H,2,7H2,1H3
• InChI Key： LEKNNERDFCDITP-UHFFFAOYSA-N
• SMILES： CCOC(=O)COC1=CC=CC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 248.06600
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 123°C/14mmHg(lit.)
• Flash Point: 109.5±22.2 ºC,
• Refractive Index: 1.4530 to 1.4570
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.64730

Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester Security Information

• Storage Condition：(BD45379)

Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester

Comprehensive Overview of Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester (CAS No. 22897-99-0)

Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester (CAS No. 22897-99-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines an ethyl ester group with a trifluoromethylphenoxy moiety, making it a versatile building block for fine chemical applications. The presence of the trifluoromethyl group enhances its stability and reactivity, which is particularly valuable in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester has surged due to their unique properties, such as improved metabolic stability and lipophilicity. These characteristics are critical in drug discovery, where researchers frequently search for "fluorinated intermediates for pharmaceuticals" or "trifluoromethylphenoxy derivatives applications." This compound's role in optimizing drug candidates aligns with the growing interest in precision medicine and targeted therapies.

From an industrial perspective, CAS No. 22897-99-0 is often employed in the synthesis of high-performance materials, including liquid crystals and specialty polymers. Its compatibility with cross-coupling reactions and other advanced synthetic methodologies makes it a topic of interest in academic and industrial forums. Searches like "ethyl ester trifluoromethylphenoxy synthesis" or "applications of CAS 22897-99-0" reflect its relevance in cutting-edge research.

Environmental and regulatory considerations are also pivotal when discussing Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester. With increasing scrutiny on sustainable chemistry, researchers explore "green synthesis of fluorinated esters" or "biodegradability of trifluoromethylphenoxy compounds." Innovations in catalytic processes and solvent-free reactions further highlight its adaptability to eco-friendly practices.

Analytical techniques such as GC-MS, NMR, and HPLC are commonly used to characterize CAS No. 22897-99-0, ensuring purity and consistency for end-use applications. Quality control remains a priority, as evidenced by queries like "analytical methods for Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester." These methodologies are essential for compliance with global standards in pharmaceuticals and agrochemicals.

Looking ahead, the compound's potential in nanotechnology and electronic materials is gaining traction. Its structural features enable integration into conductive polymers or coatings, addressing trends like "fluorinated materials in electronics." As industries prioritize lightweight and durable materials, Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester is poised to play a pivotal role.

In summary, Acetic acid,2-[3-(trifluoromethyl)phenoxy]-, ethyl ester (CAS No. 22897-99-0) exemplifies the intersection of innovation and practicality. Its applications span life sciences, materials engineering, and sustainable chemistry, making it a compound of enduring significance. By addressing contemporary search trends and scientific advancements, this overview underscores its multifaceted utility and future potential.